Cas no 851406-14-9 (3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide)

• Product Name: 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide
• CAS No: 851406-14-9
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 5981442
• Update Time: 2025-10-19

3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide
• 3-cyclopentyl-N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)propanamide
• Cyclopentanepropanamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-

• Inchi： 1S/C20H26N2O3/c1-25-17-8-7-15-12-16(20(24)22-18(15)13-17)10-11-21-19(23)9-6-14-4-2-3-5-14/h7-8,12-14H,2-6,9-11H2,1H3,(H,21,23)(H,22,24)
• InChI Key： ZOMBNOLWENGWPD-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCC2=CC3=C(NC2=O)C=C(OC)C=C3)=O)CCCC1

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 609.6±55.0 °C(Predicted)
• pka: 11.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide

Introduction to 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide (CAS No. 851406-14-9)

3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 851406-14-9, belongs to a class of molecules that are being extensively studied for their pharmacological properties. The presence of a cyclopentyl group and a dihydroquinoline scaffold suggests that this molecule may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

The structure of 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide is characterized by its intricate arrangement of functional groups. The cyclopentyl moiety contributes to the molecule's steric properties, potentially influencing its binding affinity and selectivity. Additionally, the dihydroquinoline core is a well-known pharmacophore that is frequently found in bioactive molecules, particularly those with antimicrobial and anticancer properties. The 7-methoxy and 2-oxo substituents further enhance the complexity of the molecule, suggesting multiple sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide might interact with various enzymes and receptors. These computational studies have already provided valuable preliminary data, indicating that this compound may possess potent activity against certain therapeutic targets.

In vitro studies have begun to explore the potential pharmacological effects of 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide. Initial experiments have shown promising results in terms of its ability to modulate specific biological pathways. For instance, researchers have observed significant inhibitory effects on enzymes that are involved in cancer cell proliferation. This suggests that the compound could be a valuable lead for developing novel anticancer agents. Furthermore, its interaction with other key targets has also been investigated, providing a broader understanding of its potential therapeutic applications.

The synthesis of 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for further study. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also allow for modifications to be made to the molecule, enabling researchers to optimize its properties.

The development of new pharmaceuticals often involves rigorous testing to assess both efficacy and safety. In the case of 3-cyclopentyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yloxyethylpropanamide), preclinical studies are essential to evaluate its potential as a drug candidate. These studies will provide critical data on its pharmacokinetics, toxicity profiles, and mechanism of action. By conducting comprehensive assessments in animal models and cell cultures, researchers can gather essential information before moving on to human clinical trials.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to our understanding of drug design principles. The unique structural features of 3-cyclopentyl-N-(7-methoxy)-dihydroquinolin(3H)-one derivatives offer insights into how molecular architecture can influence biological activity. By studying compounds like this one, scientists can identify new patterns and relationships that inform the development of future drugs.

As research continues to progress, it is likely that more derivatives of this class will be synthesized and evaluated for their biological activity. The combination of computational modeling with experimental validation will be crucial in determining the most promising candidates for further development. This iterative process is essential for translating basic research into tangible therapeutic benefits for patients worldwide.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological advancements. Compounds such as 3-cyclopentyl-N-(7-methoxy)-dihydroquinolin(3H)-one derivatives exemplify the innovative approaches being taken to address unmet medical needs. By exploring the full potential of molecules like this one, we can hope to accelerate the discovery and development of new treatments that improve human health.